Cas no 105325-67-5 ((2-methoxyethyl)1-(thiophen-2-yl)ethylamine)

• Product Name: (2-methoxyethyl)1-(thiophen-2-yl)ethylamine
• CAS No: 105325-67-5
• MF: C₉H₁₅NOS
• MW: 185.286501169205
• MDL: MFCD11139367
• CID: 5156742
• PubChem ID: 43190127
• Update Time: 2026-03-04

(2-methoxyethyl)1-(thiophen-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, N-(2-methoxyethyl)-α-methyl-
• 2-Methoxy-N-(1-(thiophen-2-yl)ethyl)ethan-1-amine
• (2-methoxyethyl)1-(thiophen-2-yl)ethylamine

• MDL： MFCD11139367
• Inchi： 1S/C9H15NOS/c1-8(10-5-6-11-2)9-4-3-7-12-9/h3-4,7-8,10H,5-6H2,1-2H3
• InChI Key： PHOLWTBFOMZGDW-UHFFFAOYSA-N
• SMILES： C(C1SC=CC=1)(C)NCCOC

Additional information on (2-methoxyethyl)1-(thiophen-2-yl)ethylamine

Introduction to (2-methoxyethyl)1-(thiophen-2-yl)ethylamine and Its Significance in Modern Chemical Research

(2-methoxyethyl)1-(thiophen-2-yl)ethylamine, with the CAS number 105325-67-5, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has opened new avenues in the development of novel therapeutic agents and materials. The presence of a thiophen-2-yl moiety and an 2-methoxyethyl side chain imparts distinct chemical properties that make it a valuable candidate for further exploration.

The thiophen-2-yl group, a heterocyclic aromatic ring system, is known for its stability and ability to participate in various chemical reactions, making it a popular choice in medicinal chemistry. Its incorporation into organic molecules often enhances the bioactivity and selectivity of the resulting compounds. In contrast, the 2-methoxyethyl group introduces a hydrophilic character to the molecule, which can be crucial for improving solubility and pharmacokinetic properties. This combination of structural elements makes (2-methoxyethyl)1-(thiophen-2-yl)ethylamine a promising candidate for drug discovery and development.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced biological activity. The compound (2-methoxyethyl)1-(thiophen-2-yl)ethylamine has been studied for its potential applications in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. Its unique structure allows it to interact with biological targets in multiple ways, which could lead to the development of more effective and targeted treatments.

One of the most intriguing aspects of (2-methoxyethyl)1-(thiophen-2-yl)ethylamine is its potential as a scaffold for drug design. The presence of both the thiophen-2-yl and 2-methoxyethyl groups provides multiple sites for functionalization, enabling chemists to tailor the molecule's properties to specific biological needs. This flexibility has led to several innovative approaches in drug development, where modifications to these groups have resulted in compounds with improved efficacy and reduced side effects.

The compound's relevance is further underscored by its incorporation into several ongoing research projects aimed at addressing unmet medical needs. For instance, studies have shown that derivatives of (2-methoxyethyl)1-(thiophen-2-yl)ethylamine exhibit potent anti-inflammatory properties by modulating key signaling pathways involved in inflammation. These findings have sparked interest in exploring its potential as a lead compound for the development of new anti-inflammatory drugs.

Moreover, the structural features of (2-methoxyethyl)1-(thiophen-2-yl)ethylamine make it an attractive candidate for material science applications. The compound's ability to self-assemble into ordered structures has been exploited in the development of novel materials with unique properties. These materials could find applications in areas such as sensors, coatings, and nanotechnology, further highlighting the compound's versatility.

In conclusion, (2-methoxyethyl)1-(thiophen-2-yl)ethylamine (CAS no. 105325-67-5) is a compound with immense potential in both pharmaceutical and material science research. Its unique structural features, characterized by the presence of a thiophen-2-yl group and an 2-methoxyethyl side chain, make it a valuable scaffold for drug design and development. The ongoing research into this compound underscores its importance as a tool for addressing various scientific challenges and advancing our understanding of molecular interactions.